Cas no 2027990-40-3 (3-(2,3-dihydro-1,4-benzodioxin-2-yl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(2,3-dihydro-1,4-benzodioxin-2-yl)-2,2-dimethylpropanoic acid
• CAS No: 2027990-40-3
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 6587375
• PubChem ID: 165765286
• Update Time: 2025-07-27

3-(2,3-dihydro-1,4-benzodioxin-2-yl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1,4-benzodioxin-2-yl)-2,2-dimethylpropanoic acid
• 2027990-40-3
• EN300-1784201

• Inchi： 1S/C13H16O4/c1-13(2,12(14)15)7-9-8-16-10-5-3-4-6-11(10)17-9/h3-6,9H,7-8H2,1-2H3,(H,14,15)
• InChI Key： YIZURHIUHLGNHT-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OCC1CC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 236.10485899g/mol
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.8Ų

Additional information on 3-(2,3-dihydro-1,4-benzodioxin-2-yl)-2,2-dimethylpropanoic acid

Introduction to 3-(2,3-dihydro-1,4-benzodioxin-2-yl)-2,2-dimethylpropanoic acid (CAS No. 2027990-40-3)

3-(2,3-dihydro-1,4-benzodioxin-2-yl)-2,2-dimethylpropanoic acid, identified by the CAS number 2027990-40-3, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the benzodioxin class, which is characterized by its fused oxygen-containing heterocyclic structure. The presence of a dihydro-1,4-benzodioxin moiety in its molecular framework imparts unique electronic and steric properties, making it a versatile scaffold for drug discovery and molecular design.

The molecular structure of 3-(2,3-dihydro-1,4-benzodioxin-2-yl)-2,2-dimethylpropanoic acid consists of a benzene ring fused with an oxygen atom at the 1 and 4 positions, followed by a dihydro derivative at the 2 and 3 positions. This core benzodioxin scaffold is further functionalized with a 2,2-dimethylpropanoic acid side chain at the 3-position. Such structural features suggest potential applications in the development of bioactive molecules, particularly in the context of modulating enzyme activity and receptor binding.

In recent years, there has been a growing interest in benzodioxin derivatives due to their demonstrated pharmacological properties. The dihydro-1,4-benzodioxin moiety is known to exhibit significant biological activity across various therapeutic domains, including central nervous system (CNS) disorders, inflammation, and infectious diseases. The specific substitution pattern in 3-(2,3-dihydro-1,4-benzodioxin-2-yl)-2,2-dimethylpropanoic acid may confer unique pharmacokinetic and pharmacodynamic profiles, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. The combination of the benzodioxin core with the dimethylpropanoic acid side chain creates a molecule with both hydrophobic and hydrophilic regions, which could enhance its solubility and bioavailability. Such features are critical for developing drugs that can effectively traverse biological membranes and reach their target sites within the body.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like 3-(2,3-dihydro-1,4-benzodioxin-2-yl)-2,2-dimethylpropanoic acid with greater accuracy. Molecular docking studies have suggested that this compound may interact with various protein targets, including enzymes and receptors involved in metabolic pathways and signal transduction. These interactions could lead to novel therapeutic interventions for a wide range of diseases.

The synthesis of 3-(2,3-dihydro-1,4-benzodioxin-2-yl)-2,2-dimethylpropanoic acid presents an interesting challenge for synthetic chemists. The benzodioxin core requires precise functionalization to introduce the desired substituents without compromising its stability or reactivity. Recent reports highlight innovative synthetic strategies that have been employed to construct this molecule efficiently and in high yield. These methods often involve multi-step reactions that leverage transition metal catalysis and palladium-mediated cross-coupling reactions.

In addition to its synthetic significance, 3-(2,3-dihydro-1,4-benzodioxin-2-yl)-2,2-dimethylpropanoic acid has been explored in several preclinical studies as a potential lead compound for drug development. Initial findings indicate that it may exhibit inhibitory activity against certain enzymes implicated in inflammatory responses. This has sparked further interest in exploring its therapeutic potential in conditions such as arthritis and autoimmune diseases.

The future direction of research on 3-(2,3-dihydro-1,4-benzodioxin-2-yl)-2,2-dimethylpropanoic acid is likely to focus on optimizing its chemical structure for improved efficacy and safety. By modifying the substitution pattern on the benzodioxin core or introducing additional functional groups at strategic positions within the molecule, researchers aim to enhance its binding affinity to biological targets while minimizing off-target effects.

Furthermore, there is growing interest in exploring the stereochemical aspects of this compound. The presence of chiral centers in its structure could lead to enantiomerically pure derivatives with enhanced pharmacological properties. Techniques such as asymmetric synthesis and chiral resolution are being employed to isolate and characterize these stereoisomers.

The broader implications of studying compounds like 3-(2,3-dihydro-1,4-benzodioxin-2-yl)-2，dimethylpropanoic acid (CAS No. 2027990 -40 - 3) extend beyond individual drug discovery efforts. They contribute to our fundamental understanding of how molecular structure influences biological activity and provide valuable insights into the design principles underlying successful drugs. As computational methods continue to evolve，the ability to predict and validate the properties of such compounds will only improve，accelerating the pace of innovation in medicinal chemistry。